Cas no 22899-60-1 (4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine
• CAS No: 22899-60-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1412035
• PubChem ID: 14021894
• Update Time: 2025-05-19

4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-(3-methylphenyl)-
• AKOS016910676
• 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine
• AKOS011791346
• DTXSID401264912
• EN300-101074
• CS-0222015
• 22899-60-1
• Z992248548

• Inchi： 1S/C9H9N3O/c1-6-3-2-4-7(5-6)8-9(10)12-13-11-8/h2-5H,1H3,(H2,10,12)
• InChI Key： CUPNWUUGNXKRMY-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2=CC=CC(C)=C2)=N1)N

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94

Additional information on 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine

Recent Advances in the Study of 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine (CAS: 22899-60-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine (CAS: 22899-60-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxadiazole core and 3-methylphenyl substituent, has demonstrated potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in drug discovery, particularly for cancer therapy. Preliminary studies suggest that 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine exhibits selective inhibition against certain kinase isoforms, which could pave the way for the development of novel targeted therapies. Researchers have employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, with promising results.

Another notable advancement is the optimization of synthetic routes for 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine. Traditional methods often involve multi-step reactions with low yields, but recent work has introduced more efficient catalytic processes, such as palladium-catalyzed cross-coupling reactions, to improve both yield and purity. These advancements are crucial for scaling up production and facilitating further preclinical studies.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties, including solubility, stability, and bioavailability. These studies are essential for understanding its pharmacokinetic profile and guiding formulation development. For instance, researchers have explored the use of nanocarriers to enhance its delivery and efficacy in vivo.

Despite these promising developments, challenges remain. The compound's toxicity profile and off-target effects require further investigation to ensure its safety for clinical use. Additionally, more comprehensive in vivo studies are needed to confirm its efficacy in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(3-methylphenyl)-1,2,5-oxadiazol-3-amine (CAS: 22899-60-1) represents a compelling candidate for further research in drug discovery and chemical biology. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutics. Continued exploration of its properties and applications will likely yield significant contributions to the field.